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Compound of Interest

Compound Name: Aquathol

Cat. No.: B10799226

The safe and compliant disposal of Aquathol, an herbicide containing the active ingredient
endothall, is a critical aspect of laboratory and research-based chemical management. Due to
its classification as an acutely hazardous substance, stringent regulations govern its handling
and disposal to protect both human health and the environment. This guide provides detailed
procedures for researchers, scientists, and drug development professionals to manage
Aquathol waste in accordance with federal and state laws.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to wear appropriate Personal
Protective Equipment (PPE). This includes, but is not limited to, chemical-resistant gloves,
protective eyewear such as goggles or a face shield, and protective clothing.[1][2] Ensure that
disposal activities are conducted in a well-ventilated area.[1][3]

Step-by-Step Disposal Procedures

The improper disposal of excess Aquathol, spray mixture, or rinsate is a violation of Federal
law.[2][3][4][5][6][7][8] Aquathol and its associated wastes are classified as acutely hazardous.
2131415161 71[8]1[9][10] In the United States, it is designated as a P-listed hazardous waste
(P088) under the Resource Conservation and Recovery Act (RCRA).[4]

1. Disposal of Unused or Excess Aquathol:
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The preferred method for managing excess Aquathol is to use it according to the product label
instructions.[1][4] If this is not feasible, do not dispose of the product in sanitary sewers or
waterways.[2][4][11] Instead, you must:

o Contact Regulatory Authorities: Get in touch with your State Pesticide or Environmental
Control Agency, or the Hazardous Waste representative at the nearest EPA Regional Office
for guidance.[2][3][41[5][6][71[8][9][10][12]

» Professional Disposal: Arrange for the transfer of the waste to a licensed chemical
destruction facility or dispose of it through controlled incineration.[4][13]

2. Empty Container Disposal:

Properly decontaminated containers may be eligible for recycling or landfill disposal, depending
on local regulations.[4] Under no circumstances should empty containers be reused for other
purposes.[1]

o Triple Rinsing (for containers 5 gallons or less):

o Empty the remaining contents into the application equipment or a mix tank and let it drain
for 10 seconds after the flow begins to drip.[5][11]

o Fill the container Y full with water and recap it.[5]
o Shake the container for 10 seconds.[5]

o Pour the rinsate into the application equipment or a mix tank, or store it for later use or
disposal.[5] Let it drain for 10 seconds after the flow begins to drip.[5]

o Repeat this procedure two more times.[4][5]
e Pressure Rinsing:
o Empty the remaining contents into the application equipment or a mix tank.[5]

o Hold the container upside down over the application equipment or mix tank or collect the
rinsate for later use or disposal.[11][12]
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o Insert a pressure rinsing nozzle in the side of the container and rinse at about 40 PSI for at
least 30 seconds.[5][11][12]

o Drain for 10 seconds after the flow begins to drip.[5][11][12]

o Final Disposal of Rinsed Containers: Once triple-rinsed or pressure-rinsed, the container can
be offered for recycling or reconditioning.[4][9] Alternatively, puncture the container to render
it unusable and dispose of it in a sanitary landfill, or by other procedures approved by state
and local authorities, such as incineration.[4][6][9][11][12] If burned, stay out of the smoke.[6]
[11][12]

3. Spill Management and Disposal:
In the event of a spill, prevent the material from entering water bodies.[1]

o For Liquid Spills (Aquathol K): Absorb the spill with an inert material such as sand, earth,
sawdust, or vermiculite.[1][6][7][13]

e For Granular Spills (Aquathol Super K): Sweep up the spillage.[8][9][14]

o Containment and Disposal: Place the absorbed or swept-up material into suitable, closed
containers for disposal.[1][11][14] Then, wash the area with water and absorb the cleaning
water with further inert material for disposal.[1] Dispose of the contaminated absorbent
material in the same manner as excess pesticide.[6][7]

Quantitative Data Summary

The following table summarizes key quantitative data related to Aquathol disposal and safety.

Parameter Value Reference
EPA Hazardous Waste Code P088 [4]
EPA Drinking Water MCL 0.1 ppm [4]
NY State Drinking Water MCL 0.05 ppm [4]
Aquatic Half-Life 5 to 10 days [4]

Pressure Rinsing Specification ~ ~40 psi for at least 30 seconds  [5][11][12]
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Experimental Protocols

The disposal procedures outlined above are based on manufacturer's safety data sheets and
regulatory guidelines. Specific experimental protocols for the chemical analysis of endothall or
its degradation products are beyond the scope of this disposal guide. Researchers should
consult relevant analytical chemistry literature for such methodologies.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Aquathol and its containers.
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Assess Waste Type

Start: Aquathol Waste Generated

Containgr Product spill

Empty Aquathol Container Spill Material

Unused/Excess Aquathol

Triple Rinse or Pressure Rinse Container

Add rinsate to spray tank or collect for disposal Can it be used per label instructions?
Dispose of Rinsed Container

Nd Recycling Recycling|Available Apply according to label instructions

Contain spill with inert absorbent (liquid) or by sweeping (granular)

Collect in a suitable, closed container for disposal

Contact State/EPA Hazardous Waste Authority for guidance

Puncture and dispose in sanitary landfill (if permitted) Recycle or Recondition Dispose via licensed facility (e.g., incineration)
> End: Disposal Complete

Click to download full resolution via product page

Caption: Aquathol Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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